1-(4-((6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)sulfonyl)phenyl)ethanone

• IUPAC Name: 1-[4-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-ylsulfonyl)phenyl]ethanone
• InChI: InChI=1S/C14H15N3O3S/c1-11(18)12-2-4-14(5-3-12)21(19,20)16-8-9-17-13(10-16)6-7-15-17/h2-7H,8-10H2,1H3
• InChI Key: HZZZKUKNDFLANG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCN3C(=CC=N3)C2
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. Pyrazolo[1,5-a]pyrazin-4(5H)-ones react regioselectively with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives. Their carbonylation catalyzed with Pd(dppf)Cl2 under pressure in MeOH solution yielded methyl 4-oxo-4,5-dihydropyrazolo-[1,5-a]pyrazine-7-carboxylates, which were transformed into the corresponding carboxylic acids by alkaline hydrolysis.

Scientific Research Applications

Antiviral Activity Against Hepatitis B Virus (HBV)

The compound has shown promise as an antiviral agent against hepatitis B virus (HBV). Specifically, it acts as a core protein allosteric modulator (CpAM) for HBV. . .

Negative Allosteric Modulation of Metabotropic Glutamate Receptor Subtype 2 (mGluR2)

. These compounds may have potential applications in neurological research and drug development.

Prodrug Potential

. This suggests that dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones could serve as prodrugs for certain therapeutic applications.

Biomedical Transformations

Dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones are essential substrates for various synthetic transformations aimed at creating biologically active compounds. .

Alphavirus Cysteine Protease Inhibitors

The compound has been investigated as a potential inhibitor of alphavirus cysteine proteases. .

Mechanism of Action

Target of Action

The primary target of this compound is the metabotropic glutamate receptor subtype 2 (mGluR2) . mGluR2 belongs to the G-protein-coupled family of receptors and plays a key role in several brain functions .

Mode of Action

This compound acts as a negative allosteric modulator (NAM) of mGluR2 . NAMs modulate the receptor activity by binding to a site different from the active site, leading to a decrease in the receptor’s response to its ligand .

Biochemical Pathways

The compound’s action on mGluR2 affects the glutamatergic system in the central nervous system (CNS) . This system plays a key role in synaptic transmission and neuronal excitability . The modulation of mGluR2 can influence various neurological disorders, including psychosis, mood disorders, Alzheimer’s disease, and cognitive or memory deficiencies .

Result of Action

The compound’s action as a mGluR2 NAM can potentially be useful in the treatment of various neurological disorders . Particularly, antagonists and negative allosteric modulators are reported to hold potential for the treatment of mood disorders and cognitive or memory dysfunction .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the pH level can affect the formation of the compound . More research is needed to fully understand the impact of environmental factors on this compound’s action.